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Compound of Interest

Compound Name: 7-Aminoquinolin-6-ol

Cat. No.: B15332182 Get Quote

An in-depth analysis for researchers, scientists, and drug development professionals on the

commercial sourcing and synthesis of key aminoquinolinol isomers. While the specific isomer

7-Aminoquinolin-6-ol appears to be commercially unavailable and sparsely documented, this

guide provides a comprehensive overview of closely related and accessible analogs, including

their suppliers, pricing, and relevant synthetic protocols.

Commercial Availability of Aminoquinolinol Isomers
For researchers seeking to procure aminoquinolinols, several isomers are commercially

available from various suppliers. The most readily sourced analog appears to be 6-

Aminoquinoline, followed by other substituted aminophenols. A summary of suppliers and their

offerings for key isomers is presented below. It is important to note that pricing is subject to

change and may vary based on purity, quantity, and supplier.
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Compound
Name

CAS
Number

Supplier Purity
Available
Quantities

Price (USD)

6-

Aminoquinoli

ne

580-15-4
MedchemExp

ress
99.79% 10 g, 25 g

$25 (10 g),

$48 (25 g)

Sigma-

Aldrich
98% -

Contact for

pricing

Alfa

Chemistry
98% -

Contact for

pricing

US Biological

Life Sciences
99+% (HPLC)

1g, 5g, 25g,

100g, 250g

Contact for

pricing

8-

Aminoquinoli

n-6-ol

7402-16-6 BLD Pharm - -
Contact for

pricing

6-

Aminoquinoli

n-4-ol

56717-02-3 ChemScene 95+% -
Contact for

pricing

7-

Aminoquinoli

n-8-ol

18472-06-5 Ambeed - -
Contact for

pricing

Note: The absence of readily available commercial sources for 7-Aminoquinolin-6-ol from

these searches suggests it is not a standard catalog item. Researchers interested in this

specific isomer may need to consider custom synthesis.

Synthesis of 7-Aminoquinolin-8-ol: A Detailed
Protocol
For research applications requiring 7-Aminoquinolin-8-ol, a two-step synthetic procedure

starting from the commercially available 8-hydroxyquinoline is a viable approach. This process

involves the nitration of 8-hydroxyquinoline followed by the reduction of the resulting nitro

group.[1]
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Step 1: Synthesis of 7-Nitroquinolin-8-ol
Reaction: Nitration of 8-hydroxyquinoline

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath,

prepare a pre-cooled mixture of concentrated sulfuric acid and fuming nitric acid.

Slowly add 8-hydroxyquinoline to the acid mixture, ensuring the reaction temperature is

maintained below 10°C throughout the addition.

After the complete addition of 8-hydroxyquinoline, continue stirring the mixture in the ice bath

for an additional 30 minutes.

Allow the reaction mixture to warm to room temperature and continue stirring for another 2-3

hours.

Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

Neutralize the resulting solution with a saturated solution of sodium bicarbonate or

ammonium hydroxide until a precipitate forms.

Collect the precipitate by vacuum filtration.

Wash the collected solid thoroughly with cold water until the washings are neutral.

Dry the product in a desiccator to yield 7-nitroquinolin-8-ol.

Step 2: Synthesis of 7-Aminoquinolin-8-ol
Reaction: Reduction of 7-Nitroquinolin-8-ol

Method: Reduction with Tin(II) Chloride

Suspend 7-Nitroquinolin-8-ol in a mixture of concentrated hydrochloric acid and ethanol in a

round-bottom flask.
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With stirring at room temperature, add a solution of tin(II) chloride dihydrate in concentrated

hydrochloric acid dropwise to the suspension.[1]

After the addition is complete, heat the reaction mixture at reflux for 2-4 hours. Monitor the

reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture.

Carefully neutralize the mixture with a concentrated sodium hydroxide or ammonium

hydroxide solution until the pH is basic.

The resulting precipitate, containing the product and tin salts, is collected by filtration.[1]

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, or by column chromatography.[1]

Visualizing the Synthetic Pathway
To provide a clear visual representation of the synthesis of 7-Aminoquinolin-8-ol, the following

workflow diagram has been generated.

Step 1: Nitration

Step 2: Reduction

8-Hydroxyquinoline

Nitration Reaction
(<10°C then RT)

Conc. H₂SO₄

Fuming HNO₃

Neutralization
(NaHCO₃ or NH₄OH) 7-Nitroquinolin-8-ol 7-Nitroquinolin-8-ol

Reduction Reaction
(Reflux)

SnCl₂·2H₂O
Conc. HCl, Ethanol

Neutralization
(NaOH or NH₄OH)

Purification
(Recrystallization or

Column Chromatography)
7-Aminoquinolin-8-ol
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Click to download full resolution via product page

Synthetic pathway for 7-Aminoquinolin-8-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

To cite this document: BenchChem. [Navigating the Landscape of Aminoquinolinols: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15332182#commercial-suppliers-and-purchasing-of-
7-aminoquinolin-6-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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